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Compound of Interest

Compound Name: Undecane-1,4-diol

Cat. No.: B15342853 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for Undecane-1,4-diol was readily available.

The following safety recommendations are based on the safety data for an analogous

chemical, 1,4-Butanediol, and general best practices for handling laboratory chemicals.[1][2][3]

[4] It is imperative to conduct a thorough risk assessment before handling Undecane-1,4-diol
and to consult with your institution's environmental health and safety department for specific

guidance.

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling Undecane-1,4-diol. It outlines the necessary

personal protective equipment (PPE), operational procedures, and disposal plans to ensure

safe laboratory practices.

Personal Protective Equipment (PPE)
Appropriate PPE is critical to minimize exposure and ensure personal safety when handling

Undecane-1,4-diol. The following table summarizes the recommended PPE based on the

safety profile of 1,4-Butanediol.[1][2][3][4]
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Protection Type Specific Recommendations Rationale

Eye and Face Protection
Chemical safety goggles or a

face shield.

To protect eyes from splashes

and vapors. Standard

eyeglasses are not sufficient.

[2]

Skin Protection

- Gloves: Chemically resistant

gloves (e.g., nitrile). Inspect

gloves for integrity before each

use. - Lab Coat: A standard lab

coat should be worn and

buttoned.

To prevent skin contact with

the chemical.[2][3]

Contaminated clothing should

be removed and laundered

before reuse.

Respiratory Protection

- Use in a well-ventilated area

or a chemical fume hood. - If

ventilation is inadequate or

there is a risk of aerosol or

mist formation, a NIOSH-

approved respirator with an

appropriate organic vapor

cartridge may be necessary.

To minimize inhalation of

vapors or mists, which may

cause drowsiness or dizziness.

[2][4]

Operational Plan: Step-by-Step Chemical Handling
Workflow
A systematic approach to handling Undecane-1,4-diol from receipt to disposal is crucial for

maintaining a safe laboratory environment.

1. Receiving and Inspection:

Upon receipt, inspect the container for any signs of damage or leakage.

Verify that the label is intact and legible.

Log the chemical into your laboratory's inventory system.

2. Storage:
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Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents, acids, and acid chlorides.[3]

Keep the container tightly closed when not in use.[1][3]

Ensure the storage area is clearly labeled with the chemical name and any associated

hazards.

3. Handling and Use:

Always handle Undecane-1,4-diol in a well-ventilated area, preferably within a chemical

fume hood.[1]

Wear the appropriate PPE as detailed in the table above.

Avoid direct contact with skin and eyes, and prevent inhalation of any vapors or mists.[4]

Do not eat, drink, or smoke in the area where the chemical is being handled.[1]

Wash hands thoroughly after handling.[1][4]

4. Spill Management:

In case of a small spill, absorb the material with an inert absorbent such as sand or

vermiculite.

Collect the absorbed material into a suitable container for disposal.

For larger spills, evacuate the area and follow your institution's emergency procedures.

5. Disposal:

Dispose of waste Undecane-1,4-diol and any contaminated materials as hazardous waste.

[3][5]

Follow all local, state, and federal regulations for chemical waste disposal.[5]
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Do not pour down the drain unless specifically authorized by your institution's environmental

health and safety office.[4]

Experimental Workflow Diagram
The following diagram illustrates the standard operating procedure for handling Undecane-1,4-
diol in a laboratory setting.
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Caption: Workflow for handling Undecane-1,4-diol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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